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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885 Get Quote

BI-749327 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and experimental use

of BI-749327.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BI-749327?

A1: The recommended solvent for creating stock solutions of BI-749327 is Dimethyl sulfoxide

(DMSO).

Q2: What is the maximum solubility of BI-749327 in DMSO?

A2: The maximum solubility of BI-749327 in DMSO is 31.25 mg/mL, which is equivalent to

70.63 mM.[1][2] It is important to note that achieving this concentration may require sonication.

[2]

Q3: Are there any other organic solvents in which BI-749327 is soluble?

A3: BI-749327 is slightly soluble in Acetonitrile, with a solubility range of 0.1-1 mg/mL.[3]

Q4: How should I prepare an in vivo formulation of BI-749327?
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A4: A commonly used in vivo formulation consists of a mixture of solvents. One such protocol

involves preparing a solution with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

[1] For this specific formulation, a concentration of 2 mg/mL can be achieved, and sonication is

recommended.

Q5: What is the mechanism of action of BI-749327?

A5: BI-749327 is a potent and selective antagonist of the Transient Receptor Potential

Canonical 6 (TRPC6) ion channel. Increased TRPC6 activity is associated with pathological

conditions in cardiac and renal diseases. By inhibiting TRPC6, BI-749327 blocks calcium influx,

which in turn suppresses the activation of the Nuclear Factor of Activated T-cells (NFAT)

signaling pathway. This pathway is known to trigger pathological cardiac and renal fibrosis.

Troubleshooting Guides
Issue 1: Difficulty in dissolving BI-749327 in DMSO.

Solution 1: Sonication. Use of an ultrasonic bath is recommended to aid in the dissolution of

BI-749327 in DMSO, especially when preparing higher concentration solutions.

Solution 2: Use fresh, high-quality DMSO. DMSO is hygroscopic, meaning it readily absorbs

moisture from the air. The presence of water in DMSO can significantly impact the solubility

of compounds. It is recommended to use newly opened or properly stored anhydrous DMSO

for the best results.

Solution 3: Gentle warming. If sonication is not sufficient, gentle warming of the solution may

help. However, be cautious with temperature to avoid degradation of the compound.

Issue 2: Precipitation of BI-749327 in aqueous solutions for in vitro assays.

Solution 1: Check the final DMSO concentration. When diluting a DMSO stock solution into

an aqueous buffer for cell-based assays, ensure the final concentration of DMSO is low

(typically below 0.5%) to avoid solvent-induced toxicity and precipitation.

Solution 2: Prepare fresh dilutions. It is recommended to prepare fresh dilutions of BI-
749327 for each experiment from a concentrated DMSO stock. Avoid repeated freeze-thaw

cycles of diluted aqueous solutions.
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Solution 3: Use a suitable formulation for aqueous environments. For some in vivo or in vitro

applications requiring higher concentrations in aqueous media, consider using formulations

that enhance solubility, such as those containing PEG300 and Tween-80.

Data Presentation
Table 1: Solubility of BI-749327 in Various Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 31.25 70.63

Ultrasonic treatment is

recommended. Use of

newly opened DMSO

is advised due to its

hygroscopic nature.

Acetonitrile 0.1 - 1 - Slightly soluble.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2 4.52

Sonication is

recommended for this

in vivo formulation.

10% DMSO, 90%

Corn oil
≥ 2.08 -

A clear solution is

obtained; saturation is

unknown.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of BI-749327 in DMSO

Weigh out the required amount of BI-749327 powder. The molecular weight of BI-749327 is

442.43 g/mol .

Add the appropriate volume of high-quality, anhydrous DMSO to achieve a final

concentration of 10 mM.

Vortex the solution briefly to mix.
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Place the vial in an ultrasonic water bath and sonicate until the compound is fully dissolved.

Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of an In Vivo Formulation of BI-749327

This protocol yields a 2 mg/mL solution of BI-749327.

Prepare a stock solution of BI-749327 in DMSO (e.g., 20 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Sequentially add PEG300, Tween-80, and Saline to the final volume ratios of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.

Mix thoroughly after the addition of each solvent.

If necessary, sonicate the final mixture to ensure complete dissolution.

It is recommended to prepare this formulation fresh on the day of use.
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Caption: BI-749327 signaling pathway.
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Caption: In vivo formulation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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